3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine

• IUPAC Name: 3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine
• InChI: InChI=1S/C12H7ClF3NO2/c1-18-6-2-4-7(5-3-6)19-10-8(13)11(15)17-12(16)9(10)14/h2-5H,1H3
• InChI Key: IWXBTJCHZCLGRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(C(=NC(=C2Cl)F)F)F
• Molecular Formula: C12H7ClF3NO2
• Molecular Weight: 289.64 g/mol

Description

3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. It is a pyridine derivative that has a unique chemical structure, which makes it useful in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine is not well understood. However, it is believed to act as a kinase inhibitor, which means that it can interfere with the activity of enzymes that regulate cellular processes such as cell growth, division, and differentiation. This makes it a potential candidate for the development of anti-cancer drugs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine have not been extensively studied. However, it has been shown to inhibit the activity of certain kinases such as JNK, p38, and ERK, which are involved in the regulation of cell growth and differentiation. This suggests that it may have potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine is that it is relatively easy to synthesize and purify. It is also a versatile compound that can be used in the synthesis of other compounds. However, one of the limitations is that its mechanism of action is not well understood, which makes it difficult to predict its effects on biological systems.

Future Directions

There are several future directions for the research on 3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine. One area of interest is the development of anti-cancer drugs that target specific kinases. Another potential application is the development of fluorescent probes for imaging studies. Additionally, further studies are needed to elucidate the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine involves the reaction of 3-chloro-2,5,6-trifluoropyridine with 4-methoxyphenol in the presence of a base. The reaction takes place under reflux conditions in a suitable solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-chloro-2,5,6-trifluoro-4-(4-methoxyphenoxy)pyridine has been used in various scientific research applications. It is a useful intermediate in the synthesis of other compounds such as kinase inhibitors, anti-inflammatory agents, and antiviral drugs. It has also been used in the development of fluorescent probes for imaging studies.